S-tert-Butyl thioacetate
Overview
Description
“S-tert-Butyl thioacetate” is a thioester compound . It has a linear formula of CH3COSC(CH3)3 . This compound has found valuable applications in diverse scientific research endeavors . Its versatile nature enables its use in synthesizing bioactive compounds, creating innovative catalysts, and exploring enzyme-catalyzed reactions .
Synthesis Analysis
“S-tert-Butyl thioacetate” plays a crucial role in peptide and peptidomimetic synthesis, along with the generation of other small molecules . It serves as a reliable reagent for the synthesis of heterocycles, including thiophenes, thiazoles, and thiolactones . It is also used in the synthesis of the antifungal macrolide antibiotic roxaticin .
Molecular Structure Analysis
The molecular weight of “S-tert-Butyl thioacetate” is 132.22 . The structure of this compound can be represented as a 2D Mol file or a computed 3D SD file .
Chemical Reactions Analysis
“S-tert-Butyl thioacetate” has been used in NMR studies of macromolecular complexes . It has also been used in the preparation of vinyloxyborane derivatives .
Physical And Chemical Properties Analysis
“S-tert-Butyl thioacetate” is a liquid with a refractive index of 1.453 (lit.) . It has a boiling point of 135-136 °C (lit.) and a density of 0.927 g/mL at 25 °C (lit.) .
Scientific Research Applications
Synthesis of Bioactive Compounds
S-tert-Butyl thioacetate is used in the synthesis of bioactive compounds . These compounds have biological activities and can be used in drug discovery and design.
Creation of Innovative Catalysts
This compound’s versatile nature enables its use in creating innovative catalysts . Catalysts are substances that increase the rate of chemical reactions without being consumed in the process.
Exploration of Enzyme-Catalyzed Reactions
S-tert-Butyl thioacetate is used to explore enzyme-catalyzed reactions . Enzymes are biological catalysts that speed up biochemical reactions.
Peptide and Peptidomimetic Synthesis
It plays a crucial role in peptide and peptidomimetic synthesis . Peptides are short chains of amino acids, while peptidomimetics are compounds that mimic the structure and function of peptides.
Generation of Small Molecules
S-tert-Butyl thioacetate is used in the generation of small molecules . Small molecules have a low molecular weight and can have various applications in biology and medicine.
Synthesis of Heterocycles
This compound serves as a reliable reagent for the synthesis of heterocycles, including thiophenes, thiazoles, and thiolactones . Heterocycles are cyclic compounds that contain atoms of at least two different elements.
Safety And Hazards
“S-tert-Butyl thioacetate” is classified as a flammable liquid (Category 3), according to the GHS classification . It is advised to avoid breathing its dust, fume, gas, mist, vapors, or spray . Contact with skin and eyes should be avoided, and personal protective equipment, including chemical impermeable gloves, should be used . It should be stored in a well-ventilated place and kept cool .
Relevant Papers
The relevant papers retrieved discuss the use of “S-tert-Butyl thioacetate” in various research endeavors. For instance, one paper discusses the synthesis of functional 1,2-dithiolanes from 1,3-bis-tert-butyl thioethers . Another paper discusses the use of the tert-butyl group as a probe for NMR studies of macromolecular complexes .
properties
IUPAC Name |
S-tert-butyl ethanethioate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12OS/c1-5(7)8-6(2,3)4/h1-4H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PJFHXBBYLAVSLJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)SC(C)(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12OS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50244290 |
Source
|
| Record name | t-Butyl thiolacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50244290 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
132.23 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
S-tert-Butyl thioacetate | |
CAS RN |
999-90-6 |
Source
|
| Record name | t-Butyl thiolacetate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000999906 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | t-Butyl thiolacetate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50244290 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | S-tert-Butyl thioacetate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What is the role of S-tert-Butyl thioacetate in the synthesis of quinoline-2,5,8(1H)-triones?
A1: S-tert-Butyl thioacetate acts as an acylating agent in this synthesis []. It reacts with 2,5-dimethoxyaniline in a Knorr cyclization reaction, ultimately leading to the formation of quinoline-2,5,8(1H)-triones. The S-tert-butyl group serves as a good leaving group, facilitating the cyclization process.
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
